BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of IOX1: A Guide for Laboratory
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: I0X1

Cat. No.: B1672091

Ensuring laboratory safety and environmental responsibility are paramount when handling
chemical compounds. This document provides essential procedural guidance for the proper
disposal of I0X1 (8-hydroxy-5-quinolinecarboxylic acid), a pan-inhibitor of 2-oxoglutarate-
dependent demethylases and oxygenases, to support researchers, scientists, and drug
development professionals in maintaining safe laboratory practices.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be familiar with the handling
precautions for IOX1. Always consult the specific Safety Data Sheet (SDS) provided by the
supplier for the most comprehensive information.

Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.

» Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
Handling:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1][2]
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» Do not eat, drink, or smoke when using this product.[1]
e Use only in a well-ventilated area or under a chemical fume hood.[1]
o Contaminated work clothing should not be allowed out of the workplace.[1]

I0X1 Quantitative Data Summary

The following table summarizes key quantitative data for I0X1, also known as 8-hydroxy-5-
quinolinecarboxylic acid.

Property Value

Molecular Formula C10H7NOs3
Molecular Weight 189.17 g/mol

CAS Number 5852-78-8

Purity >98% (HPLC)[3][4]
Appearance Solid

Storage Temperature +4°C or -20°CJ[3][5]

Step-by-Step I0X1 Disposal Protocol

Unused or waste 10X1 and its containers must be treated as hazardous waste. Adherence to
local, state, and federal regulations is mandatory.

e Do Not Dispose in General Trash or Sewer: 10X1 should never be disposed of in the regular
trash or washed down the sink. It is very toxic to aquatic life with long-lasting effects.[1]

» Containment:
o Leave the waste IOX1 in its original container whenever possible.

o If transferring to a new container, ensure it is compatible, properly labeled, and securely
sealed.
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o Do not mix IOX1 waste with other chemical waste.

Labeling:

o Clearly label the waste container as "Hazardous Waste" and identify the contents as "lOX1
(8-hydroxy-5-quinolinecarboxylic acid)".

Storage of Waste:

o Store the sealed waste container in a designated, secure area away from incompatible
materials.

o Store locked up.[1][2]

Engage a Licensed Professional:

o The primary and required method of disposal is to transfer the waste to a licensed
hazardous waste disposal company.[1][2]

o Follow all institutional and local guidelines for hazardous waste pickup and disposal.

Empty Container Disposal:

o Handle uncleaned, empty containers in the same manner as the product itself. They
should be disposed of through an approved waste disposal plant.[1][2]

Experimental Protocols Cited

The information provided in this document is based on standard safety protocols outlined in
various Safety Data Sheets for IOX1 and related chemical compounds. No experimental
research was conducted to generate this disposal procedure. The primary sources are the SDS
documents from chemical suppliers, which compile data from toxicological and environmental
impact studies.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of IOX1.
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Caption: Workflow for the proper disposal of IOX1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. fishersci.com [fishersci.com]
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e 4.10X 1 | Histone Demethylases | Tocris Bioscience [tocris.com]
e 5. apexbt.com [apexbt.com]

 To cite this document: BenchChem. [Proper Disposal of IOX1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672091#iox1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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